Cas no 2001-50-5 ((4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene)
2001-50-5 structure
Product Name:(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene
CAS No:2001-50-5
MF:C10H16
MW:136.234043121338
CID:1391734
Update Time:2023-11-22
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4,4aα,5,8,8aβ-octahydronaphthalene
- (+-)-(4ar,8at)-1,2,3,4,4a,5,8,8a-octahydro-naphthalene
- (4aR,8aR)-rel-1,2,3,4,4a,5,8,8a-Octahydronaphthalene
- trans-2,3-octalin
- (+-)-(4ar,8at)-1,2,3,4,4a,5,8,8a-Octahydro-naphthalin
- trans-bicyclo[4.4.0]dec-3-ene
- trans-octalin
- trans-Δ2-Octalin
- Naphthalene, 1,2,3,4,4a,5,8,8a-octahydro-, (4aR,8aR)-rel-
- (4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene
-
- Inchi: 1S/C10H16/c1-2-6-10-8-4-3-7-9(10)5-1/h1-2,9-10H,3-8H2/t9-,10-/m0/s1
- InChI Key: XLOVPKCQAPHUKK-UWVGGRQHSA-N
- SMILES: C1[C@@]2([H])[C@@]([H])(CC=CC2)CCC1
Computed Properties
- Exact Mass: 136.12500
- Monoisotopic Mass: 136.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 0.897
- Boiling Point: 188.886 °C at 760 mmHg
- Flash Point: 55.879 °C
- PSA: 0.00000
- LogP: 3.14280
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A231700-2.5mg |
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene |
2001-50-5 | 2.5mg |
$ 200.00 | 2022-06-08 | ||
| TRC | A231700-5mg |
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene |
2001-50-5 | 5mg |
$ 370.00 | 2022-06-08 | ||
| TRC | A231700-10mg |
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene |
2001-50-5 | 10mg |
$ 585.00 | 2022-06-08 |
(4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
2001-50-5 ((4AR,8aR)-1,2,3,4,4a,5,8,8a-octahydronaphthalene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk